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Compound of Interest

Compound Name: 2-Ethoxyphenol-d5

Cat. No.: B019196

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Ethoxyphenol-d5 in a laboratory setting. The information is
targeted towards researchers, scientists, and professionals in drug development to ensure safe
handling and mitigate potential risks.

Chemical Identifier:

Name: 2-Ethoxyphenol-d5

Synonyms: 2-(Ethoxy-d5)phenol, Catechol Monoethyl Ether-d5[1][2]

CAS Number: 117320-30-6[1][3]

Molecular Formula: CsHsDsO2[3]

Molecular Weight: 143.19 g/mol [3][4]

Hazard Identification and GHS Classification

While a specific Safety Data Sheet (SDS) for 2-Ethoxyphenol-d5 is not readily available, the
hazards are expected to be similar to its non-deuterated analog, 2-Ethoxyphenol. The primary
hazards associated with 2-Ethoxyphenol include:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[5][6][7]
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 Skin Irritation (Category 2): Causes skin irritation.[5][6][7]
e Serious Eye Damage (Category 1): Causes serious eye damage.[5][6][7]

o Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory
irritation.[5][6][7]

o Combustible Liquid: May ignite if heated.[7]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure. The following table
summarizes the recommended PPE for handling 2-Ethoxyphenol-d5, based on general
guidance for phenolic compounds and the SDS for 2-Ethoxyphenol.[8][9][10]
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Body Part Equipment Specifications

Chemical splash goggles are
Safety Goggles and Face mandatory. A face shield
Eyes/Face ) )
Shield should be worn when there is

a risk of splashing.[8][10]

Nitrile, neoprene, or butyl
rubber gloves are

Hands Chemical-Resistant Gloves recommended. Double gloving
is advised for enhanced
protection.[8][10][11]

A flame-retardant lab coat that

is fully buttoned is required.[8]
Body Laboratory Coat

[10] An apron may be

necessary for splash risks.[10]

Use a NIOSH-approved

respirator with an organic
Respiratory Respirator vapor cartridge if handling

outside a fume hood or if

aerosolization is possible.[8]

Leather or chemically resistant
Feet Closed-Toe Shoes shoes that fully cover the feet

are required.[8][10]

Operational and Handling Protocols

Adherence to proper handling and storage procedures is critical for maintaining a safe
laboratory environment.

Engineering Controls

¢ Ventilation: Always handle 2-Ethoxyphenol-d5 in a certified chemical fume hood to minimize
inhalation exposure.[10][11]
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o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in good working order.[11][12]

Safe Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Review the
experimental protocol and have all required materials ready.[12]

o Dispensing: When weighing or transferring the compound, do so within a chemical fume
hood. Avoid creating dust if in solid form.

o Solution Preparation: When preparing solutions, slowly add the compound to the solvent to
avoid splashing.

o General Practices: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly
after handling, even if gloves were worn.[8][13] Avoid contact with skin, eyes, and clothing.[7]
[13]

Storage Requirements

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[8][13]

o Keep away from incompatible materials such as strong oxidizing agents, strong reducing
agents, alkali metals, and strong acids.[14]

» Store away from heat, sparks, and open flames.[6][14]

Emergency and Disposal Plans

Immediate and appropriate responses to spills and proper waste disposal are crucial to prevent
contamination and exposure.

Spill Response

o Evacuation: Evacuate all non-essential personnel from the spill area.

e Ventilation: Ensure the area is well-ventilated, using the fume hood if the spill is contained
within it.
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o Containment: For liquid spills, use an inert absorbent material like clay or diatomaceous
earth to contain the spill.[6][13]

e Cleanup:
o Wear appropriate PPE, including double gloves (nitrile or neoprene).[10]

o Carefully collect the absorbed material or spilled solid into a suitable, labeled waste
container.

o Clean the spill area with a suitable solvent (e.g., isopropanol or ethanol), followed by soap
and water.[12]

o Decontamination: Decontaminate all equipment used for cleanup before reuse.

e Reporting: Report the spill to the laboratory supervisor or safety officer.

First Aid Measures

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate
medical attention.[7][14]

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek immediate
medical attention.[7][11][14] For phenol

Skin Contact

exposure, polyethylene glycol (PEG 300 or 400)
can be used to wipe the skin.[11][12]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[7][11][14]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) . ) i
water. Seek immediate medical attention.[7][14]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.chemicalbook.com/msds/2-ethoxyphenol.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-2ethoxyphenol-CASNO-94-71-3717D-EN.aspx
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://ehs.wwu.edu/files/2022-05/Phenol_0.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4bXljYnEyOXB5bW9zZTd6NXI0dTBzN2NmbWllIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lJNjY3Xzk0LTcxLTNfMi1FdGhveHlwaGVub2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lJNjY3Xzk0LTcxLTNfMi1FdGhveHlwaGVub2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--c9ca310eeebc981152d26861da100f1ffd22d050/MetaSci_MSII667_94-71-3_2-Ethoxyphenol.pdf
https://www.fishersci.com/store/msds?partNumber=AC370035000&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4bXljYnEyOXB5bW9zZTd6NXI0dTBzN2NmbWllIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lJNjY3Xzk0LTcxLTNfMi1FdGhveHlwaGVub2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lJNjY3Xzk0LTcxLTNfMi1FdGhveHlwaGVub2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--c9ca310eeebc981152d26861da100f1ffd22d050/MetaSci_MSII667_94-71-3_2-Ethoxyphenol.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://www.fishersci.com/store/msds?partNumber=AC370035000&countryCode=US&language=en
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://ehs.wwu.edu/files/2022-05/Phenol_0.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4bXljYnEyOXB5bW9zZTd6NXI0dTBzN2NmbWllIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lJNjY3Xzk0LTcxLTNfMi1FdGhveHlwaGVub2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lJNjY3Xzk0LTcxLTNfMi1FdGhveHlwaGVub2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--c9ca310eeebc981152d26861da100f1ffd22d050/MetaSci_MSII667_94-71-3_2-Ethoxyphenol.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-p-phenol-first-aid-guide-and-ppe
https://www.fishersci.com/store/msds?partNumber=AC370035000&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ4bXljYnEyOXB5bW9zZTd6NXI0dTBzN2NmbWllIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lJNjY3Xzk0LTcxLTNfMi1FdGhveHlwaGVub2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lJNjY3Xzk0LTcxLTNfMi1FdGhveHlwaGVub2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--c9ca310eeebc981152d26861da100f1ffd22d050/MetaSci_MSII667_94-71-3_2-Ethoxyphenol.pdf
https://www.fishersci.com/store/msds?partNumber=AC370035000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Disposal Plan

Chemical waste must be disposed of in accordance with local, state, and federal regulations.

» Waste Collection: Collect all waste containing 2-Ethoxyphenol-d5 in a designated, properly
labeled, and sealed container.

o Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the
chemical name.

» Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal
company.[5][6] Do not dispose of it down the drain or in regular trash.[6]

Experimental Workflow for Handling 2-Ethoxyphenol-
d5 dot

/l Node Definitions prep [label="Preparation”, fillcolor="#F1F3F4", fontcolor="#202124"]; ppe
[label="Don PPE", fillcolor="#4285F4", fontcolor="#FFFFFF"]; protocol [label="Review
Protocol”, fillcolor="#4285F4", fontcolor="#FFFFFF"]; handling [label="Handling",
fillcolor="#F1F3F4", fontcolor="#202124"]; fume_hood [label="Work in Fume Hood",
fillcolor="#34A853", fontcolor="#FFFFFF"]; weigh [label="Weigh/Transfer", fillcolor="#FBBC05",
fontcolor="#202124"]; dissolve [label="Prepare Solution", fillcolor="#FBBCO05",
fontcolor="#202124"]; experiment [label="Perform Experiment", fillcolor="#FBBC05",
fontcolor="#202124"]; cleanup [label="Cleanup & Disposal", fillcolor="#F1F3F4",
fontcolor="#202124"]; decontaminate [label="Decontaminate Workspace", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; waste [label="Dispose of Waste", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; remove_ppe [label="Remove PPE", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; wash [label="Wash Hands", fillcolor="#34A853", fontcolor="#FFFFFF"];
end [label="End", shape=ellipse, fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges prep -> ppe; prep -> protocol; ppe -> handling; protocol -> handling; handling ->
fume_hood; fume_hood -> weigh -> dissolve -> experiment; experiment -> cleanup; cleanup ->
decontaminate; cleanup -> waste; cleanup -> remove_ppe; decontaminate -> end; waste ->
end; remove_ppe -> wash -> end; } " Caption: Workflow for safe handling of 2-Ethoxyphenol-
d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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